Cas no 88743-58-2 (7H-[1,2,4]Triazolo[5,1-b][1,3]thiazin-7-one, 5,6-dihydro-2-phenyl-)

• Product Name: 7H-[1,2,4]Triazolo[5,1-b][1,3]thiazin-7-one, 5,6-dihydro-2-phenyl-
• CAS No: 88743-58-2
• MF: C₁₁H₉N₃OS
• MW: 231.273660421371
• CID: 622452
• PubChem ID: 13222283
• Update Time: 2025-04-19

7H-[1,2,4]Triazolo[5,1-b][1,3]thiazin-7-one, 5,6-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 7H-[1,2,4]Triazolo[5,1-b][1,3]thiazin-7-one, 5,6-dihydro-2-phenyl-
• 2-phenyl-5,6-dihydro-[1,2,4]triazolo[5,1-b][1,3]thiazin-7-one
• 2-Phenyl-5,6-dihydro-7H-[1,2,4]triazolo[5,1-b][1,3]thiazin-7-one
• 88743-58-2
• DTXSID10529570

• Inchi： 1S/C11H9N3OS/c15-9-6-7-16-11-12-10(13-14(9)11)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： NCQQFXVJKLSIGV-UHFFFAOYSA-N
• SMILES： S1C2=NC(C3C=CC=CC=3)=NN2C(CC1)=O

Computed Properties

• Exact Mass: 231.04663309g/mol
• Monoisotopic Mass: 231.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.1Ų